1-(3-((5-Fluoropyrimidin-2-yl)oxy)piperidin-1-yl)-2-(4-(trifluoromethyl)phenyl)ethanone

• IUPAC Name: 1-[3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl]-2-[4-(trifluoromethyl)phenyl]ethanone
• InChI: InChI=1S/C18H17F4N3O2/c19-14-9-23-17(24-10-14)27-15-2-1-7-25(11-15)16(26)8-12-3-5-13(6-4-12)18(20,21)22/h3-6,9-10,15H,1-2,7-8,11H2
• InChI Key: XMVUEHVWDUWLBR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2=CC=C(C=C2)C(F)(F)F)OC3=NC=C(C=N3)F
• Molecular Formula: C18H17F4N3O2
• Molecular Weight: 383.3 g/mol

Description

1-(3-((5-Fluoropyrimidin-2-yl)oxy)piperidin-1-yl)-2-(4-(trifluoromethyl)phenyl)ethanone is a useful research compound. Its molecular formula is C18H17F4N3O2 and its molecular weight is 383.347. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been a subject of interest in synthetic chemistry for the development of novel molecules with potential biological applications. For instance, compounds with similar structural features have been synthesized using click chemistry approaches, and their structural characteristics were confirmed through spectroscopic methods, including IR, NMR, and MS studies. Such compounds are analyzed for their thermal stability using TGA and DSC techniques, and their crystal structures are confirmed by single crystal XRD analysis (Govindhan et al., 2017).

Biological Activity and Pharmacokinetics

• The synthesized compounds have been evaluated for their cytotoxicity, providing insights into their potential as therapeutic agents. Binding analysis with human serum albumin is carried out using fluorescence spectroscopy to understand the pharmacokinetics nature of the compounds, which is crucial for their further biological application. Molecular docking studies are performed to elucidate the interactions of these new molecules with carrier proteins, offering a glimpse into their mechanism of action at the molecular level (Govindhan et al., 2017).

Antimicrobial and Antifungal Activities

• Some studies focus on the antimicrobial and antifungal activities of compounds structurally related to "1-(3-((5-Fluoropyrimidin-2-yl)oxy)piperidin-1-yl)-2-(4-(trifluoromethyl)phenyl)ethanone". These compounds are synthesized through various chemical reactions under microwave irradiation and tested for their efficacy against different bacterial and fungal strains. The structure-activity relationship (SAR) of these compounds is established through their synthesis and biological evaluation, highlighting the importance of specific substituents for antimicrobial and antifungal activities (Merugu et al., 2010).